(1R,3S,5Z)-5-[(2E)-2-[(1S,3As,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1R,3S,5Z)-5-[(2E)-2-[(1S,3As,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
141300-55-2
VCID:
VC0136503
InChI:
InChI=1S/C26H42O3/c1-18-19(16-22(27)17-23(18)28)10-11-20-9-7-14-25(4)21(12-15-26(20,25)5)8-6-13-24(2,3)29/h10-11,21-23,27-29H,1,6-9,12-17H2,2-5H3/b19-10-,20-11+/t21-,22+,23-,25+,26-/m0/s1
SMILES:
CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C
Molecular Formula:
C26H42O3
Molecular Weight:
402.6 g/mol
(1R,3S,5Z)-5-[(2E)-2-[(1S,3As,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 141300-55-2
Main Products
VCID: VC0136503
Molecular Formula: C26H42O3
Molecular Weight: 402.6 g/mol
![(1R,3S,5Z)-5-[(2E)-2-[(1S,3As,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 141300-55-2](/images/no_structure.jpg)
| CAS No. | 141300-55-2 |
|---|---|
| Product Name | (1R,3S,5Z)-5-[(2E)-2-[(1S,3As,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C26H42O3 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C26H42O3/c1-18-19(16-22(27)17-23(18)28)10-11-20-9-7-14-25(4)21(12-15-26(20,25)5)8-6-13-24(2,3)29/h10-11,21-23,27-29H,1,6-9,12-17H2,2-5H3/b19-10-,20-11+/t21-,22+,23-,25+,26-/m0/s1 |
| Standard InChIKey | CWCCPPGYDPQNEF-XMPYMTSYSA-N |
| Isomeric SMILES | C[C@]12CCC/C(=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)/[C@@]1(CC[C@@H]2CCCC(C)(C)O)C |
| SMILES | CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C |
| Canonical SMILES | CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C |
| Synonyms | 1,25-(OH)2-norD3 1,25-dihydroxy-21-norvitamin D3 |
| PubChem Compound | 6438742 |
| Last Modified | Nov 11 2021 |
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